Urofollitropin

Urofollitropin is a highly purified form of follicle-stimulating hormone, which is a glycoprotein hormone crucial for reproductive processes. It is extracted from the urine of postmenopausal women and consists of two non-covalently linked subunits: the alpha and beta subunits, containing 92 and 111 amino acids respectively. The alpha subunit is glycosylated at Asn 51 and Asn 78, while the beta subunit is glycosylated at Asn 7 and Asn 24 . Urofollitropin plays a vital role in stimulating ovarian follicular growth, particularly in women experiencing infertility due to anovulation or other hormonal imbalances .

Urofollitropin's biological activity is primarily associated with its role in reproductive health. It stimulates the growth of ovarian follicles, leading to increased estradiol production and maturation of oocytes. This action is critical in assisted reproductive technologies such as in vitro fertilization and gamete intrafallopian transfer . Urofollitropin also influences spermatogenesis in males, although its primary application remains in female fertility treatments .

The synthesis of urofollitropin involves several key steps:

• Extraction: Urofollitropin is derived from the urine of postmenopausal women, where follicle-stimulating hormone is naturally present at higher concentrations.
• Purification: The extracted urine undergoes purification processes to remove impurities and other proteins, ensuring a high degree of purity for clinical use.
• Formulation: The purified hormone is then formulated into injectable solutions for subcutaneous or intramuscular administration .

Urofollitropin has several important applications in reproductive medicine:

• Ovulation Induction: It is used to stimulate ovulation in women with anovulatory infertility, especially those who have not responded to other treatments like clomiphene citrate.
• Assisted Reproductive Technologies: Urofollitropin is commonly used in conjunction with human chorionic gonadotropin to facilitate controlled ovarian stimulation during in vitro fertilization procedures .
• Polycystic Ovary Syndrome Treatment: It helps manage hormonal imbalances associated with polycystic ovary syndrome by promoting follicular development .

Urofollitropin interacts primarily with the follicle-stimulating hormone receptor. This interaction triggers downstream signaling pathways that promote follicular development and steroidogenesis. Studies have shown that its effectiveness can be influenced by other hormones, such as luteinizing hormone and human chorionic gonadotropin, which are often administered concurrently during fertility treatments . Adverse interactions may include an increased risk of ovarian hyperstimulation syndrome when dosages are not carefully managed .

Urofollitropin belongs to a class of hormones known as gonadotropins. Other similar compounds include:

Urofollitropin's uniqueness lies in its specific extraction process from human urine, providing a natural source of follicle-stimulating hormone that retains biological activity while minimizing potential side effects associated with synthetic alternatives .